Cas no 1396868-98-6 (1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine)

• Product Name: 1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine
• CAS No: 1396868-98-6
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808344841
• CID: 6086945
• PubChem ID: 71786857
• Update Time: 2025-05-21

1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine
• 1-benzofuran-2-yl-(4-thiophen-2-ylpiperidin-1-yl)methanone
• F6184-0076
• benzofuran-2-yl(4-(thiophen-2-yl)piperidin-1-yl)methanone
• VU0534645-1
• 1396868-98-6
• AKOS024535668

• Inchi： 1S/C18H17NO2S/c20-18(16-12-14-4-1-2-5-15(14)21-16)19-9-7-13(8-10-19)17-6-3-11-22-17/h1-6,11-13H,7-10H2
• InChI Key： LWNHWOQVTFVQLW-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(N1CCC(C2SC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 311.09799996g/mol
• Monoisotopic Mass: 311.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine

1-(1-Benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine: A Comprehensive Overview

The compound with CAS No. 1396868-98-6, commonly referred to as 1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a fascinating example of a heterocyclic compound, combining the structural features of benzofuran, thiophene, and piperidine. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and materials science.

Benzofuran is a bicyclic aromatic compound consisting of a benzene ring fused to a furan ring. In this compound, the benzofuran moiety is attached to a piperidine ring via a carbonyl group. Piperidine, a six-membered saturated ring with one nitrogen atom, is known for its versatility in organic synthesis and its ability to form hydrogen bonds. The presence of thiophene at the 4-position of the piperidine ring adds another layer of complexity to the molecule's structure, enhancing its electronic properties and reactivity.

Recent studies have highlighted the potential of 1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine as a lead compound in the development of new therapeutic agents. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been extensively investigated. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The synthesis of 1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine involves a multi-step process that combines principles from both classical and modern organic chemistry. The construction of the benzofuran core typically involves Friedel-Crafts alkylation or acylation reactions, while the thiophene moiety can be introduced via coupling reactions or cyclization processes. The final assembly of the molecule often requires precise control over reaction conditions to ensure high yields and selectivity.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed the molecule's structural integrity and provided insights into its conformational flexibility. Computational studies using density functional theory (DFT) have further revealed the electronic distribution and reactivity patterns of the molecule, aiding in its rational design for specific applications.

In terms of pharmacokinetics, 1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine has shown favorable absorption profiles in preclinical models. Its lipophilicity, determined by high-performance liquid chromatography (HPLC), suggests that it may exhibit good bioavailability when administered orally. However, further studies are required to fully understand its pharmacokinetic properties in vivo.

The integration of benzofuran, thiophene, and piperidine moieties into a single molecular framework has opened up new avenues for exploring structure-property relationships in heterocyclic compounds. By leveraging recent advancements in medicinal chemistry and computational modeling, researchers are now better equipped to optimize this compound for specific therapeutic applications.

In conclusion, 1-(1-benzofuran-2-carbonyl)-4-(thiophen-2-yl)piperidine represents a compelling example of how complex molecular architectures can be harnessed for innovative solutions in drug discovery and beyond. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of organic chemistry and pharmacology.